Cas no 107773-48-8 (2-Propanol, 1,1'-[[4-[(4-nitrophenyl)azo]phenyl]imino]bis-)

2-Propanol, 1,1'-[[4-[(4-nitrophenyl)azo]phenyl]imino]bis- structure
107773-48-8 structure
Product Name:2-Propanol, 1,1'-[[4-[(4-nitrophenyl)azo]phenyl]imino]bis-
CAS No:107773-48-8
MF:C18H22N4O4
MW:358.391684055328
CID:1184284
PubChem ID:12983125
Update Time:2025-04-20

2-Propanol, 1,1'-[[4-[(4-nitrophenyl)azo]phenyl]imino]bis- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1,1'-[[4-[(4-nitrophenyl)azo]phenyl]imino]bis-
    • 1-[N-(2-hydroxypropyl)-4-[(4-nitrophenyl)diazenyl]anilino]propan-2-ol
    • DTXSID10514360
    • 107773-48-8
    • 1,1'-({4-[(E)-(4-Nitrophenyl)diazenyl]phenyl}azanediyl)di(propan-2-ol)
    • Inchi: 1S/C18H22N4O4/c1-13(23)11-21(12-14(2)24)17-7-3-15(4-8-17)19-20-16-5-9-18(10-6-16)22(25)26/h3-10,13-14,23-24H,11-12H2,1-2H3/b20-19+
    • InChI Key: VDJUGSBXGTWQDI-FMQUCBEESA-N
    • SMILES: OC(C)CN(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])CC(C)O

Computed Properties

  • Exact Mass: 358.16426
  • Monoisotopic Mass: 358.16410520g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 111.56
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